2-(3-Fluoro-phenyl)-2-methoxy-ethylamine
Overview
Description
2-(3-Fluoro-phenyl)-2-methoxy-ethylamine (FMEA) is an organic compound belonging to the class of amines. It is a colorless liquid with a faint odor and a low melting point. FMEA is used in a variety of scientific research applications, including its ability to act as a neurotransmitter and its potential as a therapeutic agent.
Scientific Research Applications
Pharmacology: Antitubercular Agents
2-(3-Fluoro-phenyl)-2-methoxy-ethylamine: has been explored for its potential as an antitubercular agent. Derivatives of this compound have shown inhibitory activity against Mycobacterium tuberculosis, with some demonstrating minimal cytotoxicity to non-target cells, indicating a promising therapeutic index .
Biochemistry: Enzyme Inhibition
In biochemistry, this compound’s derivatives are of interest due to their potential to inhibit enzymes that are crucial in disease pathways. For instance, enzyme inhibition studies could lead to the development of new treatments for diseases where overactivity of certain enzymes is a factor .
Organic Chemistry: Synthesis of Heterocycles
Organic chemists value 2-(3-Fluoro-phenyl)-2-methoxy-ethylamine for synthesizing heterocyclic compounds, which are core structures in many pharmaceuticals. Its derivatives can be used to create complex molecules with potential pharmacological activities .
Medicinal Chemistry: Drug Development
In medicinal chemistry, the compound is used to develop new drugs with improved efficacy and safety profiles. Its structural modifications can lead to the discovery of novel compounds with significant therapeutic potential .
Analytical Chemistry: Reference Standards
Analytically, 2-(3-Fluoro-phenyl)-2-methoxy-ethylamine serves as a reference standard in forensic toxicology to identify and quantify substances within biological specimens, ensuring accurate and reliable analytical results .
Environmental Science: Pollution Remediation
Environmental scientists are interested in derivatives of this compound for pollution remediation. Research into how these compounds interact with pollutants can lead to improved methods for cleaning up environmental contaminants .
properties
IUPAC Name |
2-(3-fluorophenyl)-2-methoxyethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOHNIUNUHHPPHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CN)C1=CC(=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Benzyl-2,8-diazaspiro[4.5]decan-1-one](/img/structure/B1440846.png)
![2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione](/img/structure/B1440851.png)
![N-Isobutyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B1440857.png)
![3-{[(2-Fluorophenyl)methyl]amino}-1$l^{6}-thiolane-1,1-dione hydrochloride](/img/structure/B1440866.png)